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Compound of Interest

Compound Name: Chlorophosphonazo 111

Cat. No.: B1148316

CAS Number: 1914-99-4[1][2][3]

This guide provides a comprehensive overview of Chlorophosphonazo lll, a valuable
chromogenic agent in analytical chemistry. It is intended for researchers, scientists, and
professionals in drug development who utilize spectrophotometric and other analytical
techniques.

Chemical and Physical Properties

Chlorophosphonazo lll, with the chemical name 2,7-Bis(4-chloro-2-
phosphonophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic acid, is a complex organic
molecule widely used as a metal indicator.[1] Its structure allows for the formation of stable,
colored chelates with a variety of metal ions.

Table 1: General Properties of Chlorophosphonazo Il
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Property Value Reference
CAS Number 1914-99-4 [1112][3]
Molecular Formula C22H16CI2N4014P2S2 [1][3]
Molecular Weight 757.36 g/mol [3]

Reddish-brown to black-purple
Appearance , [1]
crystalline powder

Readily soluble in water;

slightly soluble in ethanol and
Solubility acetone; insoluble in ether, [4]

benzene, chloroform, and

carbon tetrachloride.

Melting Point >300°C [415]

Chlorophosphonazo IlI's color is pH-dependent. It is violet at a pH of 4 or lower, blue in NaOH
solution, and brilliant green in acids like sulfuric, hydrochloric, and dilute nitric acid.[1][6] It is
important to note that it decomposes in concentrated nitric acid.[1][6]

Applications in Metal lon Determination

Chlorophosphonazo lll is a highly sensitive reagent for the spectrophotometric determination
of a wide range of metal ions.[5][7] It is particularly useful for the analysis of alkaline earth
metals, as well as other elements such as thorium, uranium, lanthanoids, and actinoids.[1][6]

The selectivity of Chlorophosphonazo lll for different metal ions can be controlled by
adjusting the pH of the solution. For instance, it can be used for the selective colorimetric
determination of calcium in the presence of magnesium at a pH range of 2-3.[1][6] At pH 2.2, it
is possible to determine calcium alone, while at pH 7.0, both calcium and magnesium can be
determined.[2]

Table 2: Applications of Chlorophosphonazo lll in Spectrophotometric Analysis
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Analyte Application Reference

Determination in biological
Calcium fluids and via disposable [1][5]

optical sensors.

] Simultaneous determination
Magnesium ) )
with calcium.

Thorium Colorimetric reagent. [1][6]

] Colorimetric and extraction-
Uranium ) o [1][6]
photometric determination.

Lanthanoids & Actinoids Colorimetric reagent. [1][6]

_— ) ) . Spectrophotometric
Titanium, Zirconium, Scandium o [2][5]
determination.

Indicator for precipitation
Sulfate (S0427) o , [1]
titration with Ba2+.

Experimental Protocols

The following protocols are generalized examples of how Chlorophosphonazo Il is used in
spectrophotometric analysis. Researchers should consult specific literature for optimized
conditions for their particular analyte and sample matrix.

3.1. General Spectrophotometric Determination of Metal lons

This protocol outlines the basic steps for using Chlorophosphonazo Il to determine the
concentration of a target metal ion.

o Workflow for Metal lon Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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